Ethyl 4-(((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)oxy)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyloxy)-1-(4-fluorophenyl)-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C21H17FN2O8S/c1-2-29-21(26)20-18(12-19(25)24(23-20)14-5-3-13(22)4-6-14)32-33(27,28)15-7-8-16-17(11-15)31-10-9-30-16/h3-8,11-12H,2,9-10H2,1H3
• InChI Key: GGZYPKXMQVVUMV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OS(=O)(=O)C2=CC3=C(C=C2)OCCO3)C4=CC=C(C=C4)F
• Molecular Formula: C21H17FN2O8S
• Molecular Weight: 476.4 g/mol
• CAS No.: 899959-24-1

Description

The compound contains a dioxin moiety, which is a type of heterocyclic organic compound consisting of two oxygen atoms and four carbon atoms arranged in a six-membered ring. Dioxins are known to be environmental pollutants and are highly toxic.

Scientific Research Applications

Enzyme Inhibition and Antibacterial Properties

• Ethylated sulfonamides, including variants of the specified compound, have shown significant enzyme inhibitory properties. Specifically, they have been found to be good inhibitors of lipoxygenase and moderate inhibitors of acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and α-glucosidase. Additionally, these compounds have demonstrated good antibacterial properties against various bacterial strains (Irshad et al., 2016).

Anticancer Activity

• Certain derivatives of ethyl 4-(((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)oxy)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate have been evaluated for their anticancer activities. Some compounds in this category have displayed potent activity against colon HCT-116 human cancer cell lines (Abdel-Motaal et al., 2020).

Synthesis and Characterization in Various Studies

• There have been numerous studies focusing on the synthesis and characterization of similar compounds. These studies have provided insights into the structural and chemical properties of these compounds, contributing to a better understanding of their potential applications in various fields (e.g., Abbasi et al., 2019).

Crystal Structure Analysis

• The crystal structure of related compounds has been analyzed to understand their molecular configurations and interactions. This is crucial for determining their potential uses in various scientific applications, such as in the development of new drugs or materials (Kumar et al., 2018).

Antioxidant Activity

• Some derivatives of the compound have been synthesized and evaluated for their antioxidant activity. This research is significant in exploring the potential health benefits of these compounds, especially in combating oxidative stress-related diseases (George et al., 2010).

Safety and Hazards

Dioxins are known to be highly toxic and can cause a variety of health problems, including reproductive and developmental problems, damage to the immune system, interference with hormones, and cancer. Therefore, any compound containing a dioxin moiety should be handled with extreme caution.